Cas no 2228727-50-0 (1-5-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid)

• Product Name: 1-5-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid
• CAS No: 2228727-50-0
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 6258868
• PubChem ID: 165842370
• Update Time: 2025-06-09

1-5-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid
• EN300-1749800
• 2228727-50-0
• 1-[5-(methoxymethyl)furan-2-yl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H12O4/c1-13-6-7-2-3-8(14-7)10(4-5-10)9(11)12/h2-3H,4-6H2,1H3,(H,11,12)
• InChI Key： AWXAOBREUHYCRF-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.7Ų

Additional information on 1-5-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid

Introduction to 1-5-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid (CAS No. 2228727-50-0)

1-5-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid, identified by the CAS number 2228727-50-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of both furan and cyclopropane moieties, which endow it with unique chemical and biological properties. The structural framework of this molecule, featuring a cyclopropane ring attached to a furan scaffold, makes it an intriguing candidate for further exploration in drug discovery and material science applications.

The methoxymethyl substituent at the 5-position of the furan ring introduces a hydroxymethyl group that can participate in various chemical transformations, including esterification, etherification, and oxidation reactions. This functional group enhances the reactivity of the molecule, making it a valuable intermediate in the synthesis of more complex pharmacophores. The carboxylic acid moiety at the 1-position provides an acidic proton, enabling the compound to engage in salt formation and hydrogen bonding interactions, which are critical for its solubility and binding affinity in biological systems.

Recent advancements in medicinal chemistry have highlighted the potential of cyclopropane-containing compounds due to their ability to modulate enzyme activity and interact with biological targets in novel ways. The rigid cyclopropane ring often enhances binding affinity by preventing conformational flexibility, while the electron-rich furan ring can serve as a hydrogen bond acceptor or participate in π-stacking interactions. These features make 1-5-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid a promising scaffold for designing small-molecule inhibitors or agonists targeting various therapeutic pathways.

In particular, studies have demonstrated that derivatives of furan-cyclopropane compounds exhibit inhibitory effects on certain enzymes involved in inflammatory responses and metabolic disorders. The unique structural motifs present in this compound have been investigated for their potential to disrupt protein-protein interactions or alter enzyme kinetics. For instance, modifications at the methoxymethyl position have been shown to fine-tune pharmacokinetic properties, such as bioavailability and metabolic stability, which are essential for drug development.

The synthesis of 1-5-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions to form the cyclopropane ring followed by functional group interconversions to introduce the furan and methoxymethyl substituents. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to construct the core structure efficiently. These synthetic strategies underscore the compound's complexity and highlight the expertise required for its preparation.

From a biological perspective, the potential applications of this compound are vast. Researchers are exploring its utility as a building block for novel drug candidates targeting neurological disorders, cancer, and infectious diseases. The ability of furan-cyclopropane derivatives to engage with biological macromolecules in unique ways offers a distinct advantage over traditional pharmacophores. Additionally, computational modeling studies have suggested that modifications to the carboxylic acid group could enhance binding affinity to specific protein targets, paving the way for structure-based drug design approaches.

The growing interest in heterocyclic compounds like 1-5-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid is also driven by their role in developing sustainable chemical processes. The integration of green chemistry principles into synthetic methodologies has led to more efficient and environmentally friendly routes for producing these molecules. For example, catalytic processes that minimize waste and energy consumption are being optimized for constructing complex scaffolds like this one. Such innovations align with global efforts to promote sustainable pharmaceutical manufacturing.

Furthermore, the versatility of this compound as an intermediate has been recognized in material science applications beyond drug development. Its unique structural features make it suitable for designing advanced polymers or functional materials with tailored properties. The incorporation of furan-cyclopropane motifs into polymer backbones can enhance thermal stability or mechanical strength while maintaining flexibility. These applications demonstrate the broad utility of compounds like 1-5-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid across multiple scientific disciplines.

In conclusion, 1-5-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid (CAS No. 2228727-50-0) represents a fascinating example of how structural complexity can lead to novel biological activities and material properties. Its combination of a rigid cyclopropane ring with an electron-rich furan scaffold makes it a versatile intermediate for pharmaceutical synthesis and industrial applications. As research continues to uncover new methodologies for its preparation and utilization, this compound is poised to play an increasingly important role in advancing scientific discovery across multiple fields.